6-(2-Bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11BrN4O2S
• Molecular Weight: 415.3 g/mol
• IUPAC Name: 6-(2-bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11BrN4O2S/c18-11-6-2-1-5-10(11)16-21-22-15(19-20-17(22)25-16)14-9-23-12-7-3-4-8-13(12)24-14/h1-8,14H,9H2
• InChI Key: ZZRUKGRQQUHDGS-UHFFFAOYSA-N
• SMILES: C1C(OC2=CC=CC=C2O1)C3=NN=C4N3N=C(S4)C5=CC=CC=C5Br

Description

6-(2-Bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is a triazolothiadiazole derivative that exhibits remarkable biological activities, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of 6-(2-Bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound exerts its biological activities by interacting with specific molecular targets in the body. For example, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. It also exhibits antioxidant activity, which may contribute to its anticancer and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2-Bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent biological activities, ease of synthesis, and relatively low toxicity. However, its limitations include its limited solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-(2-Bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further studies to elucidate its mechanism of action and molecular targets.
2. Development of more efficient synthesis methods to improve yields and reduce costs.
3. Investigation of its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
4. Development of analogs with improved pharmacological properties.
5. Studies to investigate the potential of the compound in combination with other drugs for synergistic effects.
6. Investigation of its potential as a diagnostic tool for certain diseases.
Conclusion
This compound is a promising compound with potent biological activities. Its potential applications in medicinal chemistry make it an attractive candidate for drug development. Further research is needed to fully understand its mechanism of action and to explore its potential in the treatment of other diseases.

Synthesis Methods

The synthesis of 6-(2-Bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)-1H-1,3-benzodiazole-1,3-dione with 2-amino-5-bromo-1,3,4-thiadiazole in the presence of a suitable base. The reaction proceeds under mild conditions and yields the desired product in good yields.

Scientific Research Applications

6-(2-Bromophenyl)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. The compound exhibits potent anticancer, antimicrobial, and antifungal activities. It has also been shown to possess anti-inflammatory and analgesic properties.